Cas no 102871-93-2 (2-ethoxy-4-methyl-1-nitrobenzene)

• Product Name: 2-ethoxy-4-methyl-1-nitrobenzene
• CAS No: 102871-93-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1134574
• PubChem ID: 54470064
• Update Time: 2025-04-20

2-ethoxy-4-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-methyl-1-nitrobenzene
• ACMC-20m5tv
• Benzene, 2-ethoxy-4-methyl-1-nitro-
• CTK0D8841
• 5-Methyl-2-nitro-phenetol
• SureCN5068190
• 4-Nitro-3-aethoxy-toluol
• 4-Nitro-3-aethoxy-1-methyl-benzol
• Aethyl-(6-nitro-3-methyl-phenyl)-aether
• 5-methyl-2-nitro-phenetole
• ACMC-20m5tv; Benzene, 2-ethoxy-4-methyl-1-nitro-; CTK0D8841; 5-Methyl-2-nitro-phenetol; SureCN5068190; 4-Nitro-3-aethoxy-toluol; 4-Nitro-3-aethoxy-1-methyl-benzol; Aethyl-(6-nitro-3-methyl-phenyl)-aether; 5-methyl-2-nitro-phenetole;
• HS-5431
• DTXSID10711559
• 102871-93-2
• SCHEMBL5068190
• 2-ethoxy-4-methyl-1-nitro-benzene
• XHSBXROPHBVKIB-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO3/c1-3-13-9-6-7(2)4-5-8(9)10(11)12/h4-6H,3H2,1-2H3
• InChI Key： XHSBXROPHBVKIB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.073893g/mol
• Monoisotopic Mass: 181.073893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.19g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers